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Compound of Interest

Compound Name: N,N-Diethylmethylamine

Cat. No.: B1195487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Diethylmethylamine (DEMA), a tertiary amine with the chemical formula C₅H₁₃N, is a

versatile and reactive compound with a growing number of industrial applications. This

technical guide provides an in-depth analysis of its core uses as a chemical intermediate,

catalyst, and curing agent across various sectors, including the production of specialty

chemicals, polymers, and in foundry processes. This document details the physicochemical

properties of DEMA, outlines experimental protocols for its key applications, presents

quantitative data on its performance, and visualizes relevant chemical pathways and industrial

workflows.

Physicochemical Properties
N,N-Diethylmethylamine is a clear, colorless to pale yellow liquid with a characteristic amine

odor.[1] A summary of its key physicochemical properties is presented in Table 1 for easy

reference.
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Property Value Reference(s)

Molecular Formula C₅H₁₃N [2][3]

Molar Mass 87.16 g/mol [4]

Appearance
Clear, colorless to pale yellow

liquid
[1][5]

Density 0.72 g/mL at 25 °C [1][6]

Melting Point -196 °C [4][6]

Boiling Point 63-65 °C [4][6]

Flash Point -11 °F (-24 °C) [1][6]

Solubility in Water 310.5 g/L at 49.4 °C [5]

pKa (conjugate acid) 10.35 at 25 °C [5]

Refractive Index (n20/D) 1.389 [4][6]

CAS Number 616-39-7 [2]

Industrial Applications
N,N-Diethylmethylamine's industrial utility stems from its nucleophilic and basic character,

making it a valuable component in a range of chemical processes.

Precursor for Quaternary Ammonium Compounds
N,N-Diethylmethylamine serves as a precursor in the synthesis of quaternary ammonium

compounds (QACs) through the Menschutkin reaction.[7] This reaction involves the alkylation

of the tertiary amine with an alkyl halide to form a quaternary ammonium salt.[7] QACs have

widespread applications as surfactants, phase transfer catalysts, and antimicrobial agents.[8]

Objective: To synthesize a quaternary ammonium salt by reacting N,N-Diethylmethylamine
with an alkyl halide.

Materials:
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N,N-Diethylmethylamine (DEMA)

Alkyl halide (e.g., methyl iodide, benzyl bromide)

Polar aprotic solvent (e.g., acetonitrile, acetone)[7]

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

N,N-Diethylmethylamine in a suitable polar aprotic solvent.

Add a stoichiometric equivalent of the alkyl halide to the solution.

Heat the reaction mixture to reflux and maintain for a period determined by the reactivity of

the alkyl halide (iodides react faster than bromides, which are faster than chlorides).[7] The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or nuclear magnetic resonance (NMR) spectroscopy.

Upon completion of the reaction, the quaternary ammonium salt may precipitate out of the

solution, or the solvent can be removed under reduced pressure.

The crude product can be purified by recrystallization from an appropriate solvent.

Expected Outcome: The formation of a quaternary ammonium salt. The yield and purity will

depend on the specific reactants and reaction conditions.
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Catalyst in Polyurethane Foam Production
In the manufacturing of polyurethane (PU) foams, tertiary amines like DEMA are crucial

catalysts.[9] They play a significant role in balancing the two primary reactions: the "blowing"

reaction (isocyanate and water) which generates carbon dioxide gas for foam expansion, and

the "gelling" reaction (isocyanate and polyol) which builds the polymer network.[9] The choice

of amine catalyst influences the foam's processing characteristics and final properties such as

density, hardness, and elasticity.

Click to download full resolution via product page

The performance of tertiary amine catalysts in polyurethane foam production is evaluated

based on several parameters. While specific data for DEMA is not readily available in

comparative studies, the following table outlines key metrics used to assess catalyst efficiency.
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Parameter Description
Typical Range (for various
tertiary amines)

Cream Time

Time from mixing until the

mixture begins to rise and turn

creamy.

5 - 15 seconds

Gel Time

Time from mixing until the

formation of a solid polymer

network, observed as the point

where strings can be pulled

from the rising foam.

30 - 120 seconds

Tack-Free Time

Time from mixing until the

foam surface is no longer tacky

to the touch.

60 - 300 seconds

Rise Time

Time from mixing until the

foam has reached its

maximum height.

60 - 180 seconds

Foam Density
The mass per unit volume of

the cured foam.
10 - 100 kg/m ³

Curing Agent and Accelerator for Epoxy Resins
N,N-Diethylmethylamine can function as a curing agent or, more commonly, as an accelerator

for other curing agents (like amines or anhydrides) in epoxy resin systems.[10] As a tertiary

amine, it promotes the anionic polymerization of the epoxy resin.[10] When used as an

accelerator, it increases the rate of the curing reaction, allowing for faster processing times and

lower curing temperatures.[11] The nucleophilic nitrogen atom of DEMA attacks the

electrophilic carbon of the epoxide ring, initiating the ring-opening polymerization.

Click to download full resolution via product page

Objective: To quantify the effect of N,N-Diethylmethylamine as an accelerator on the curing

time of an epoxy resin system.
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Materials:

Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

Primary or secondary amine curing agent (e.g., diethylenetriamine - DETA)

N,N-Diethylmethylamine (DEMA)

Differential Scanning Calorimeter (DSC)

Small aluminum pans for DSC

Procedure:

Prepare two formulations of the epoxy resin system. Formulation A will be the control,

containing the epoxy resin and the primary/secondary amine curing agent at the

stoichiometric ratio. Formulation B will contain the same components as A, with the addition

of a small percentage of DEMA (e.g., 1-5% by weight of the resin).

Thoroughly mix the components of each formulation.

Accurately weigh a small sample (5-10 mg) of each formulation into a DSC pan.

Perform a non-isothermal DSC scan on each sample at a constant heating rate (e.g., 10

°C/min) over a temperature range that encompasses the entire curing process (e.g., 25 °C to

250 °C).

Analyze the resulting thermograms to determine the onset temperature of curing, the peak

exothermic temperature, and the total heat of reaction for each formulation.

Expected Outcome: Formulation B, containing DEMA, is expected to exhibit a lower onset and

peak curing temperature compared to the control Formulation A, indicating an acceleration of

the curing reaction. The total heat of reaction should be similar for both formulations if complete

curing is achieved.

Catalyst in the Foundry Industry (Cold Box Process)
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N,N-Diethylmethylamine is utilized as a gaseous catalyst in the "cold box" process for

producing sand cores and molds in foundries.[12][13] This process involves mixing sand with a

two-part organic binder system (typically a phenolic resin and a polyisocyanate).[13][14] A

vaporous tertiary amine, such as DEMA, is then passed through the sand mixture, rapidly

catalyzing the urethane reaction and hardening the core at room temperature.[13][14] This

method offers high productivity and dimensional accuracy.[13] Some advanced cold box

processes employ a sequential gassing system, where different amine catalysts are introduced

in a specific order to optimize curing and reduce catalyst consumption.[12]
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Intermediate in Pharmaceutical and Agrochemical
Synthesis
The reactivity of N,N-Diethylmethylamine makes it a valuable intermediate in the synthesis of

more complex molecules, including active pharmaceutical ingredients (APIs) and

agrochemicals.[15] Its nucleophilic nature allows for its incorporation into larger molecular

scaffolds. While specific, publicly available, detailed protocols for the synthesis of commercial

drugs or pesticides using DEMA are proprietary, its role as a building block is analogous to

other tertiary amines used in the industry. For instance, it can be involved in reactions to

introduce a diethylmethylamino group into a molecule, which can be a key structural feature for

biological activity.

Synthesis of N,N-Diethylmethylamine
Industrially, N,N-Diethylmethylamine can be produced through several synthetic routes. One

common method is the reductive amination of diethylamine, for example, under Eschweiler-

Clarke conditions which involve reaction with formaldehyde and formic acid.[1] Another route is

the catalyzed reaction between ethylamine and methanol.[1]

Safety and Handling
N,N-Diethylmethylamine is a flammable liquid and vapor. It is also toxic if swallowed or

inhaled and can cause severe skin burns and eye damage.[1] Appropriate personal protective
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equipment (PPE), including gloves, safety glasses, and respiratory protection, should be used

when handling this chemical. It should be stored in a well-ventilated area away from sources of

ignition.

Conclusion
N,N-Diethylmethylamine is a versatile and industrially significant tertiary amine. Its

applications as a precursor for quaternary ammonium compounds, a catalyst in polyurethane

foam production and epoxy resin curing, and its role in the foundry cold box process highlight

its importance in modern chemical manufacturing. Further research into its catalytic properties

and its use as a building block in the synthesis of novel pharmaceuticals and agrochemicals is

likely to expand its industrial footprint. This guide provides a foundational understanding of the

key technical aspects of N,N-Diethylmethylamine's industrial applications for professionals in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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